Cas no 156742-99-3 (Ethanone,1-[(1R,2R)-2-(hydroxymethyl)cyclopropyl]-, rel-)

• Product name: Ethanone,1-[(1R,2R)-2-(hydroxymethyl)cyclopropyl]-, rel-
• CAS No: 156742-99-3
• MF: C₆H₁₀O₂
• MW: 114.142402172089
• CID: 107579
• PubChem ID: 15638118

Ethanone,1-[(1R,2R)-2-(hydroxymethyl)cyclopropyl]-, rel- Chemical and Physical Properties

Names and Identifiers

• Ethanone,1-[(1R,2R)-2-(hydroxymethyl)cyclopropyl]-, rel-
• Ethanone, 1-[(1R,2R)-2-(hydroxymethyl)cyclopropyl]-, rel- (9CI)
• SCHEMBL2186293
• 156742-99-3
• UDEQWTRHJXJBOU-WDSKDSINSA-N
• 1-[(1R,2R)-2-(hydroxymethyl)cyclopropyl]ethanone
• trans-1-[2-(hydroxymethyl)cyclopropyl]ethanone

• Inchi： InChI=1S/C6H10O2/c1-4(8)6-2-5(6)3-7/h5-7H,2-3H2,1H3/t5-,6-/m0/s1
• InChI Key： UDEQWTRHJXJBOU-WDSKDSINSA-N
• SMILES： OC[C@@H]1C[C@H]1C(=O)C

Computed Properties

• Exact Mass: 114.068079557g/mol
• Monoisotopic Mass: 114.068079557g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 8
• Rotatable Bond Count: 2
• Complexity: 109
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 37.3Ų
• XLogP3: -0.4

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones